Cas no 138345-00-3 (7,9-Di-tert-butyl-1-oxaspiro4,5deca-6,9-dien-8-one)

• Product Name: 7,9-Di-tert-butyl-1-oxaspiro4,5deca-6,9-dien-8-one
• CAS No: 138345-00-3
• MF: C₁₇H₂₆O₂
• MW: 262.387145519257
• CID: 1261019
• PubChem ID: 605776
• Update Time: 2025-07-19

7,9-Di-tert-butyl-1-oxaspiro4,5deca-6,9-dien-8-one Chemical and Physical Properties

Names and Identifiers

• 1-Oxaspiro[4.5]deca-6,9-dien-8-one, 7,9-bis(1,1-dimethylethyl)-
• 7,9-ditert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one
• 7,9-Ditert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one #
• 7,9-Di-t-butyl-1-oxaspiro[4,5]deca-6,9-dien-8-one
• 7,9-Di-tertbutyl-1-oxaspiro[4,5]deca-6,9-dien-8-one
• 7,9-Di-tert-butyl-1-oxaspiro[4,5]deca-6,9-dien-8-one
• NXVCHTCAMYVBEC-UHFFFAOYSA-N
• 138345-00-3
• DTXSID60345606
• 7,9-Di-tert-butyl-1-oxaspiro4,5deca-6,9-dien-8-one

• Inchi： 1S/C17H26O2/c1-15(2,3)12-10-17(8-7-9-19-17)11-13(14(12)18)16(4,5)6/h10-11H,7-9H2,1-6H3
• InChI Key： NXVCHTCAMYVBEC-UHFFFAOYSA-N
• SMILES： O1CCCC21C=C(C(C(C(C)(C)C)=C2)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.19338
• Monoisotopic Mass: 262.193280068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Additional information on 7,9-Di-tert-butyl-1-oxaspiro4,5deca-6,9-dien-8-one

Introduction to 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one (CAS No. 138345-00-3)

7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one (CAS No. 138345-00-3) is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its spirocyclic framework and the presence of tert-butyl groups, which contribute to its stability and potential biological activity.

The chemical structure of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one is particularly intriguing due to its spirocyclic system, which consists of a six-membered ring fused with a five-membered ring through a common atom. The tert-butyl groups attached to the spirocyclic core provide steric hindrance and enhance the compound's resistance to degradation. These structural features make it a valuable candidate for various applications in drug discovery and development.

Recent studies have explored the potential biological activities of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as a therapeutic agent for inflammatory diseases. Additionally, preliminary studies have indicated that it may possess antioxidant properties, which could further contribute to its anti-inflammatory effects.

In the realm of medicinal chemistry, 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one has been investigated for its potential as a lead compound in the development of new drugs. Its unique structure and biological activities make it an attractive starting point for structure-based drug design. Researchers have used computational methods to model the interactions between this compound and various biological targets, providing insights into its mechanism of action and guiding the synthesis of more potent derivatives.

The synthesis of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one has been optimized through several synthetic routes. One common approach involves the use of transition-metal-catalyzed reactions to construct the spirocyclic core efficiently. These methods have been refined to improve yield and reduce the number of steps required for synthesis, making it more feasible for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one in treating various conditions. Early results from Phase I trials have shown promising outcomes in terms of safety profiles and pharmacokinetic properties. These findings have paved the way for more advanced clinical studies to further assess its therapeutic potential.

Beyond its direct applications in medicine, 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one has also found use in other areas of scientific research. For example, it has been employed as a model compound in studies aimed at understanding the behavior of spirocyclic systems in organic synthesis and materials science. Its unique properties make it a valuable tool for exploring fundamental chemical concepts and developing new methodologies.

In conclusion, 7,9-Di-tert-butyl-1-oxaspiro[4.5]deca-6,9-dien-8-one (CAS No. 138345-00-3) is a multifaceted compound with significant potential in both basic research and applied pharmaceutical development. Its unique chemical structure and biological activities position it as a promising candidate for further investigation and optimization in various fields of chemistry and medicine.